Cas no 2172579-52-9 (2-ethyl-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)butanoic acid)

• Product Name: 2-ethyl-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)butanoic acid
• CAS No: 2172579-52-9
• MF: C₂₅H₃₀N₂O₅S
• MW: 470.581105709076
• CID: 6241439
• PubChem ID: 165877507
• Update Time: 2025-07-21

2-ethyl-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)butanoic acid
• 2-ethyl-2-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetamido)butanoic acid
• 2172579-52-9
• EN300-1541198

• Inchi： 1S/C25H30N2O5S/c1-3-25(4-2,23(29)30)27-22(28)16-33-14-13-26-24(31)32-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,21H,3-4,13-16H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： CSWNKIKIVMQMSO-UHFFFAOYSA-N
• SMILES： S(CCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)CC(NC(C(=O)O)(CC)CC)=O

Computed Properties

• Exact Mass: 470.18754324g/mol
• Monoisotopic Mass: 470.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 130Ų

Additional information on 2-ethyl-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)butanoic acid

Research Briefing on 2-ethyl-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)butanoic acid (CAS: 2172579-52-9)

In recent years, the compound 2-ethyl-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)butanoic acid (CAS: 2172579-52-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a thioether linkage, has been explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. The following briefing provides an overview of the latest research developments related to this compound, highlighting its synthesis, biological activity, and potential industrial applications.

The synthesis of 2-ethyl-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)butanoic acid involves a multi-step process, typically starting with the protection of the amino group using Fmoc chloride, followed by the introduction of the thioether moiety. Recent studies have focused on optimizing the yield and purity of this compound, with particular emphasis on green chemistry approaches to minimize environmental impact. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic method that reduced reaction times by 40% while maintaining high enantiomeric purity (>99%).

One of the most promising applications of this compound lies in its role as a building block for peptide-based therapeutics. The Fmoc group serves as a temporary protecting group during solid-phase peptide synthesis (SPPS), enabling the precise assembly of complex peptides. Researchers have successfully utilized 2-ethyl-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)butanoic acid to synthesize peptide-drug conjugates (PDCs) with enhanced stability and bioavailability. A 2024 preclinical study highlighted its use in the development of a targeted anticancer agent, where the thioether linkage improved the compound's resistance to enzymatic degradation in vivo.

Beyond peptide synthesis, this molecule has also shown potential in the development of novel biomaterials. Its amphiphilic nature, derived from the combination of hydrophobic (Fmoc) and hydrophilic (carboxylic acid) moieties, makes it suitable for self-assembling systems. Recent work published in Advanced Materials explored its use in creating nanostructured hydrogels for controlled drug release, demonstrating sustained delivery of small-molecule therapeutics over a 14-day period.

In conclusion, 2-ethyl-2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)butanoic acid (CAS: 2172579-52-9) represents a versatile tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug delivery systems, with ongoing studies exploring its potential in other areas such as diagnostics and tissue engineering. Future research directions may focus on further optimizing its synthetic routes and expanding its utility in personalized medicine approaches.